(E)-N-(4-methoxy-3,7-dimethylbenzo[d]thiazol-2(3H)-ylidene)-3-methylisoxazole-5-carboxamide

• IUPAC Name: N-(4-methoxy-3,7-dimethyl-1,3-benzothiazol-2-ylidene)-3-methyl-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C15H15N3O3S/c1-8-5-6-10(20-4)12-13(8)22-15(18(12)3)16-14(19)11-7-9(2)17-21-11/h5-7H,1-4H3
• InChI Key: WEQALDUZUTVROX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)OC)N(C(=NC(=O)C3=CC(=NO3)C)S2)C
• Molecular Formula: C15H15N3O3S
• Molecular Weight: 317.4 g/mol
• CAS No.: 946256-85-5

Description

(E)-N-(4-methoxy-3,7-dimethylbenzo[d]thiazol-2(3H)-ylidene)-3-methylisoxazole-5-carboxamide is a useful research compound. Its molecular formula is C15H15N3O3S and its molecular weight is 317.36. The purity is usually 95%.
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Mechanism of Action

Target of Action

The primary targets of this compound are the 5-hydroxytryptamine receptor 2A , Sodium-dependent dopamine transporter , Sodium-dependent serotonin transporter , Sodium-dependent noradrenaline transporter , Synaptic vesicular amine transporter , and Chromaffin granule amine transporter . These targets play crucial roles in neurotransmission, affecting mood, cognition, and behavior.

Mode of Action

The compound likely acts as a 5HT2A agonist , similar to hallucinogenic amphetamines such as DOM. It also probably acts as a serotonin releaser by reversing the direction of the serotonin reuptake transporter, similar to MDMA . This dual action can lead to significant changes in neurotransmission and subsequent psychological effects.

Biochemical Pathways

The compound’s interaction with its targets affects several biochemical pathways. By acting as a 5HT2A agonist and a serotonin releaser, it influences the serotonergic pathway , leading to increased serotonin levels in the synaptic cleft. This can result in enhanced neurotransmission and altered mood and cognition .

Pharmacokinetics

These properties can significantly impact the compound’s bioavailability, determining how much of the drug reaches its targets and how long it remains active in the body .

Result of Action

The compound’s action on its targets and its influence on the serotonergic pathway can lead to a range of molecular and cellular effects. These may include changes in neurotransmitter levels, alterations in neuronal firing rates, and modifications to synaptic plasticity . These changes can, in turn, lead to psychological effects such as altered mood, cognition, and behavior.

Action Environment

The compound’s action, efficacy, and stability can be influenced by various environmental factors. For instance, the presence of other substances, pH levels, temperature, and the specific cellular environment can all impact the compound’s activity . Understanding these factors is crucial for predicting the compound’s behavior in different contexts and optimizing its use.